3-[(4-Phenylphenyl)methylamino]propan-1-ol

• IUPAC Name: 3-[(4-phenylphenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C16H19NO/c18-12-4-11-17-13-14-7-9-16(10-8-14)15-5-2-1-3-6-15/h1-3,5-10,17-18H,4,11-13H2
• InChI Key: RVYDKIPYSCSTSS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)CNCCCO
• Molecular Formula: C16H19NO
• Molecular Weight: 241.33 g/mol

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